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Compound of Interest

Compound Name: Furan, 2-(phenoxymethyl)-

CAS No.: 4437-23-4

Cat. No.: B12148128

Get Quote

An In-depth Technical Guide to 4-Methyl-5-imidazolecarboxaldehyde (CAS 68282-53-1)

Editor's Note: The initial query referenced CAS 4437-23-4. However, extensive database

searches indicate that the correct CAS number for 4-Methyl-5-imidazolecarboxaldehyde is

68282-53-1. This guide pertains to the compound associated with the latter CAS number and

the specified chemical name.

Introduction
4-Methyl-5-imidazolecarboxaldehyde is a heterocyclic aldehyde that has garnered significant

interest within the scientific community, particularly in the fields of medicinal chemistry and

materials science. Its imidazole core is a prevalent scaffold in numerous biologically active

molecules, and the presence of a reactive aldehyde group makes it a versatile precursor for the

synthesis of a wide array of derivatives.[1] This guide provides a comprehensive overview of its

physical properties, safety data, and applications, tailored for researchers, scientists, and

professionals in drug development.
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4-Methyl-5-imidazolecarboxaldehyde is typically a powder or crystalline solid, with its

appearance ranging from white to pale brown.[2][3] The imidazole ring, coupled with the methyl

and aldehyde functional groups, dictates its chemical reactivity and physical characteristics.[2]

Property Value Source(s)

CAS Number 68282-53-1 [4][5]

Molecular Formula C₅H₆N₂O [4][5]

Molecular Weight 110.11 g/mol [4][5]

Appearance Powder, crystals, or mass [3]

Color White to pale brown [3]

Melting Point 168-170 °C

IUPAC Name
4-methyl-1H-imidazole-5-

carbaldehyde
[4]

Synonyms

4-Methyl-5-

imidazolecarboxaldehyde, 5-

Methyl-1H-imidazole-4-

carbaldehyde

[2][4]

Safety Data Sheet and GHS Classification
Comprehensive safety protocols are paramount when handling 4-Methyl-5-

imidazolecarboxaldehyde. The compound is classified as an irritant and may cause respiratory

irritation.[4]

GHS Hazard Identification
The Globally Harmonized System (GHS) classification for this compound, as aggregated from

multiple notifications, is as follows:

Hazard Statements:

H315: Causes skin irritation.[4]
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H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Signal Word: Warning[4][5]

Precautionary Measures and Personal Protective
Equipment (PPE)
A summary of key precautionary statements includes:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][6]

P280: Wear protective gloves/eye protection/face protection.[4][6]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4][6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][6]

Recommended PPE:

Respiratory Protection: Dust mask (e.g., N95 type).[5]

Eye Protection: Safety glasses with side shields or goggles.[5][7]

Hand Protection: Chemical-resistant gloves.[5][7]
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GHS Hazard Profile for CAS 68282-53-1

Recommended Personal Protective Equipment

GHS07 | {Exclamation Mark}

Hazard Statements

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Prevention

P261: Avoid breathing dust

P280: Wear protective gloves/eyewear

Response

P302+P352: Wash skin thoroughly

P305+P351+P338: Rinse eyes cautiously

Eye Protection (Goggles)

Hand Protection (Gloves)

Respiratory Protection (Dust Mask)

Click to download full resolution via product page

Caption: GHS hazard summary and recommended PPE.

Applications in Research and Drug Development
The utility of 4-Methyl-5-imidazolecarboxaldehyde stems from its role as a versatile building

block.[1][8] The imidazole moiety is a key component of many biologically active compounds,

and this precursor allows for the synthesis of a diverse range of derivatives.[1]

Synthesis of Schiff Bases and Metal Complexes
The aldehyde group is readily condensed with primary amines to form Schiff bases.[9][10] This

reaction is a cornerstone for developing novel ligands for metal complexes. These complexes,

particularly with transition metals like copper(II), cadmium(II), palladium(II), and platinum(II), are

investigated for their potential antimicrobial, antioxidant, and DNA-binding properties.[5][10][11]

[12]

Building Block for Bioactive Molecules
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As a mono-N-alkylated imidazole analog, it serves as a common starting material in medicinal

chemistry.[1][8] The N-1 atom of the imidazole ring can be derivatized with various alkyl groups

to modify the molecule's properties.[1][8] Furthermore, the aldehyde can be transformed into

other functional groups to create compounds like benzoxazoles, benzothiazoles, and

benzoimidazoles, which may exhibit biological activities.[1][8]

Materials Science Applications
Beyond pharmaceuticals, this compound is used in the synthesis of Metal-Organic Frameworks

(MOFs).[5] Specifically, it can be used to create imidazolate-based MOF membranes, which

have potential applications in gas separation and catalysis.[5]

Chemical Reactivity and Synthetic Protocols
The primary sites of reactivity on 4-Methyl-5-imidazolecarboxaldehyde are the aldehyde

functional group and the nitrogen atoms of the imidazole ring. The aldehyde participates in

nucleophilic additions and condensations, while the ring nitrogens can be alkylated.[2][8]

Experimental Protocol: Synthesis of an N-Alkylated
Derivative
This protocol is adapted from a published procedure for the N-benzylation of 4-Methyl-5-

imidazolecarboxaldehyde.[1] The causality behind this experimental choice is to demonstrate

the reactivity of the imidazole nitrogen, a common step in modifying the scaffold for drug

development.

Objective: To synthesize 1-Benzyl-4-methyl-imidazole-5-carbaldehyde.

Materials:

4-Methyl-5-imidazolecarboxaldehyde (1.0 g, 9.08 mmol)

Sodium hydride (NaH), 60% dispersion in mineral oil (0.72 g, 18.16 mmol)

Dry N,N-Dimethylformamide (DMF) (120 mL)

Benzyl chloride (1.36 mL, 11.8 mmol)
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Saturated sodium carbonate solution

Ethyl acetate

Deionized water

Anhydrous sodium sulfate

Procedure:

Deprotonation: To a flask containing 4-Methyl-5-imidazolecarboxaldehyde (1.0 g) in dry DMF

(120 mL), add sodium hydride (60% dispersion, 0.72 g) at room temperature. The NaH acts

as a strong base to deprotonate the imidazole nitrogen, forming a nucleophilic anion.

Alkylation: Stir the mixture for 5 minutes. Then, add benzyl chloride (1.36 mL) to the solution.

The reaction is then stirred at room temperature for 20 hours to allow for the nucleophilic

substitution to proceed to completion.[1]

Work-up: Quench the reaction by adding a saturated sodium carbonate solution (25 mL).

Add 30 mL of water and extract the product with ethyl acetate (3 x 30 mL). The aqueous

wash removes residual DMF and inorganic salts.

Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium

sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator.

Purification: The resulting crude product can be purified by column chromatography on silica

gel using ethyl acetate as the eluent to isolate the desired N-benzylated product.[8]
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Start: 4-Methyl-5-imidazolecarboxaldehyde
in dry DMF

1. Add NaH (60%)
(Deprotonation of Imidazole N-H)

Base

2. Add Benzyl Chloride
(N-Alkylation Reaction)

Electrophile

3. Stir for 20h at RT

4. Quench with sat. Na₂CO₃(aq)

5. Aqueous Work-up
(Extraction with Ethyl Acetate)

6. Dry, Filter & Concentrate

7. Purify via Column Chromatography

End Product:
1-Benzyl-4-methyl-imidazole-5-carbaldehyde

Click to download full resolution via product page

Caption: Workflow for N-alkylation of 4-Methyl-5-imidazolecarboxaldehyde.
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Conclusion
4-Methyl-5-imidazolecarboxaldehyde (CAS 68282-53-1) is a valuable and versatile chemical

intermediate. Its well-defined physical properties and predictable reactivity make it an essential

tool for chemists in both academic and industrial research. A thorough understanding of its

safety profile is crucial for its handling. The continued exploration of its derivatives is expected

to yield novel compounds with significant potential in drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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